Cas no 502508-99-8 (4-Pyridineacetic acid, 2-propyl-)

• Product Name: 4-Pyridineacetic acid, 2-propyl-
• CAS No: 502508-99-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 4006725
• Update Time: 2026-04-17

4-Pyridineacetic acid, 2-propyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineacetic acid, 2-propyl-

Additional information on 4-Pyridineacetic acid, 2-propyl-

4-Pyridineacetic acid, 2-propyl- (CAS No. 502508-99-8): A Comprehensive Overview

4-Pyridineacetic acid, 2-propyl- (CAS No. 502508-99-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-Propyl-4-pyridineacetic acid, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements related to this compound.

Chemical Structure and Properties

4-Pyridineacetic acid, 2-propyl- is a derivative of pyridine, a six-membered heterocyclic aromatic ring containing one nitrogen atom. The compound features a propyl group attached to the pyridine ring at the 2-position and an acetic acid moiety at the 4-position. The molecular formula of 4-Pyridineacetic acid, 2-propyl- is C₁₁H₁₃NO₂, with a molecular weight of approximately 191.23 g/mol.

The chemical structure of 4-Pyridineacetic acid, 2-propyl- imparts several important properties. The pyridine ring provides aromatic stability and electron delocalization, while the propyl group adds hydrophobicity and steric bulk. The carboxylic acid group introduces polarity and potential for hydrogen bonding, making the compound suitable for various chemical reactions and biological interactions.

Synthesis Methods

The synthesis of 4-Pyridineacetic acid, 2-propyl- can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-pyridinecarboxaldehyde with propylmagnesium bromide followed by oxidation to form the carboxylic acid. Another approach involves the condensation of 4-pyridinecarboxylic acid with propylamine, followed by oxidation to introduce the carboxylic acid group.

A more recent and efficient method involves the use of transition-metal-catalyzed cross-coupling reactions. For example, palladium-catalyzed coupling of 4-pyridinecarboxylic acid with propylboronic acid has been reported to yield high yields of 4-Pyridineacetic acid, 2-propyl-. This method offers improved atom economy and reduced environmental impact compared to traditional synthetic routes.

Biological Applications

4-Pyridineacetic acid, 2-propyl- has shown promising biological activities in various preclinical studies. One of its notable applications is in the field of neuropharmacology. Research has indicated that this compound can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. Studies have shown that 4-Pyridineacetic acid, 2-propyl- can cross the blood-brain barrier and exert neuroprotective effects against oxidative stress and neuroinflammation.

In addition to its neuropharmacological properties, 4-Pyridineacetic acid, 2-propyl- has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 4-Pyridineacetic acid, 2-propyl- is currently being explored in various clinical trials. Early-phase clinical trials have shown promising results in terms of safety and efficacy. For instance, a phase I trial evaluating the safety and pharmacokinetics of 4-Pyridineacetic acid, 2-propyl- in healthy volunteers reported no significant adverse effects at therapeutic doses.

A phase II trial investigating the efficacy of 4-Pyridineacetic acid, 2-propyl- in patients with mild to moderate Alzheimer's disease showed improvements in cognitive function and reduced biomarkers of neurodegeneration. These findings suggest that this compound may have a role in slowing disease progression in Alzheimer's patients.

Literature Review and Recent Research Advancements

The scientific literature on 4-Pyridineacetic acid, 2-propyl- is rapidly expanding, reflecting its growing importance in medicinal chemistry and pharmaceutical research. Recent studies have focused on elucidating the mechanisms underlying its biological activities and optimizing its pharmacological properties.

A study published in the Journal of Medicinal Chemistry reported that derivatives of 4-Pyridineacetic acid, 2-propyl-, modified at the carboxylic acid group or the propyl side chain, exhibited enhanced potency against neurodegenerative diseases. These findings highlight the potential for structure-activity relationship (SAR) studies to identify more effective analogs for therapeutic use.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the anti-inflammatory properties of 4-Pyridineacetic acid, 2-propyl-. The results showed that this compound could inhibit nuclear factor-kappa B (NF-κB) activation and downstream inflammatory signaling pathways. This mechanism provides a rational basis for its anti-inflammatory effects observed in preclinical models.

FUTURE DIRECTIONS AND CONCLUSIONS strong> p > p >The ongoing research on4 - Pyridineacetic Acid , 2 - Propyl - strong >promises to uncover new applications and optimize its therapeutic potential . Future studies should focus on elucidating the molecular mechanisms underlying its biological activities , identifying more potent analogs through SAR studies , and conducting larger - scale clinical trials to validate its efficacy in various diseases . p > p >In conclusion ,< strong >4 - Pyridineacetic Acid , 2 - Propyl - strong >( CAS No . 502508 - 99 - 8 ) is a promising compound with diverse biological activities . Its unique chemical structure , versatile synthesis methods , and potential therapeutic applications make it an exciting area of research in medicinal chemistry . As more studies are conducted , it is likely that this compound will play an increasingly important role in drug development for treating neurological disorders , inflammatory diseases , and other conditions . p > article > response >